Cas no 33623-70-0 (1H-Purin-6-amine, N-(phenylmethoxy)-)

1H-Purin-6-amine, N-(phenylmethoxy)- structure
33623-70-0 structure
Product name:1H-Purin-6-amine, N-(phenylmethoxy)-
CAS No:33623-70-0
MF:C12H11N5O
MW:241.248641252518
CID:1465404

1H-Purin-6-amine, N-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purin-6-amine, N-(phenylmethoxy)-
    • 9H-Purin-6-amine, N-(phenylmethoxy)-
    • Inchi: 1S/C12H11N5O/c1-2-4-9(5-3-1)6-18-17-12-10-11(14-7-13-10)15-8-16-12/h1-5,7-8H,6H2,(H2,13,14,15,16,17)
    • InChI Key: BAJXSYQUGGWLJQ-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC=NC=2NOCC2=CC=CC=C2)NC=1

Computed Properties

  • Exact Mass: 241.09653

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Melting Point: 134-136 °C(Solv: 1,4-dioxane (123-91-1); methanol (67-56-1); ethyl ether (60-29-7))
  • Boiling Point: 530.1±52.0 °C(Predicted)
  • PSA: 70.37
  • pka: 12.23±0.20(Predicted)

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